Cas no 1081-17-0 (1-(4-methoxyphenyl)pyrrole-2,5-dione)
1-(4-Methoxyphenyl)pyrrole-2,5-dione is a heterocyclic compound featuring a pyrrole-2,5-dione core substituted with a 4-methoxyphenyl group at the 1-position. This structure imparts unique reactivity and functional versatility, making it valuable in organic synthesis and pharmaceutical intermediates. The electron-donating methoxy group enhances the compound's stability and influences its electronic properties, facilitating applications in materials science and medicinal chemistry. Its well-defined molecular framework allows for precise modifications, enabling tailored derivatives for specific research or industrial needs. The compound's high purity and consistent performance make it suitable for advanced chemical studies, including polymer development and bioactive molecule design.

1081-17-0 structure
Product name:1-(4-methoxyphenyl)pyrrole-2,5-dione
1-(4-methoxyphenyl)pyrrole-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Methoxyphenyl)-1H-pyrrole-2,5-dione
- 1H-Pyrrole-2,5-dione,1-(4-methoxyphenyl)-
- N-(4-METHOXYPHENYL)MALEIMIDE
- 1-(4-methoxyphenyl)pyrrole-2,5-dione
- 1-(4-Methoxy-phenyl)-pyrrole-2,5-dione
- PD135110
- AKOS000116734
- CBMicro_009198
- Z56756021
- DTXSID80284902
- BDBM50300326
- FT-0605741
- N-(p-Methoxyphenyl)maleimide
- 1-(4-Methoxyphenyl)-1H-pyrrole-2,5-dione #
- NSC39727
- 1-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
- CHEMBL568288
- NSC-39727
- 1081-17-0
- CB12285
- BIM-0009202.P001
- XAHCEMQKWSQGLQ-UHFFFAOYSA-N
- 1-(4-Methoxyphenyl)maleimide
- SCHEMBL136617
- 1H-Pyrrole-2,5-dione, 1-(4-methoxyphenyl)-
- D83343
- EN300-03897
- CS-0150376
- FS-5818
- SMSF0003251
- MFCD00022579
- BBL009147
- DB-059689
- STK097312
- ALBB-017483
-
- MDL: MFCD00022579
- Inchi: InChI=1S/C11H9NO3/c1-15-9-4-2-8(3-5-9)12-10(13)6-7-11(12)14/h2-7H,1H3
- InChI Key: XAHCEMQKWSQGLQ-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)N2C(=O)C=CC2=O
Computed Properties
- Exact Mass: 203.05800
- Monoisotopic Mass: 203.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: nothing
- Tautomer Count: nothing
- Topological Polar Surface Area: 46.6A^2
Experimental Properties
- Color/Form: No date available
- Density: 1.3±0.1 g/cm3
- Melting Point: 93-97 °CEnamineEN300-03897
- Boiling Point: 361.2±25.0 °C at 760 mmHg
- Flash Point: 172.3±23.2 °C
- Refractive Index: 1.603
- PSA: 46.61000
- LogP: 1.18960
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
1-(4-methoxyphenyl)pyrrole-2,5-dione Security Information
- Signal Word:warning
- Hazard Statement: Irritant
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- HazardClass:IRRITANT
1-(4-methoxyphenyl)pyrrole-2,5-dione Customs Data
- HS CODE:2925190090
- Customs Data:
China Customs Code:
2925190090Overview:
2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1-(4-methoxyphenyl)pyrrole-2,5-dione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OX993-50mg |
1-(4-methoxyphenyl)pyrrole-2,5-dione |
1081-17-0 | 95+% | 50mg |
97.0CNY | 2021-07-10 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD51292-5g |
1-(4-Methoxyphenyl)-1H-pyrrole-2,5-dione |
1081-17-0 | 95% | 5g |
¥2198.0 | 2022-03-01 | |
TRC | M227333-50mg |
1-(4-Methoxyphenyl)-1H-pyrrole-2,5-dione |
1081-17-0 | 50mg |
$ 70.00 | 2022-06-04 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBT3826-100MG |
1-(4-methoxyphenyl)pyrrole-2,5-dione |
1081-17-0 | 95% | 100mg |
¥79.00 | 2023-05-09 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OX993-200mg |
1-(4-methoxyphenyl)pyrrole-2,5-dione |
1081-17-0 | 95+% | 200mg |
226.0CNY | 2021-07-10 | |
Enamine | EN300-03897-0.05g |
1-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione |
1081-17-0 | 90% | 0.05g |
$64.0 | 2023-05-01 | |
TRC | M227333-100mg |
1-(4-Methoxyphenyl)-1H-pyrrole-2,5-dione |
1081-17-0 | 100mg |
$ 115.00 | 2022-06-04 | ||
Chemenu | CM198213-1g |
1-(4-Methoxyphenyl)-1H-pyrrole-2,5-dione |
1081-17-0 | 95% | 1g |
$74 | 2023-11-25 | |
Chemenu | CM198213-5g |
1-(4-Methoxyphenyl)-1H-pyrrole-2,5-dione |
1081-17-0 | 95% | 5g |
$777 | 2021-08-05 | |
eNovation Chemicals LLC | D750047-5g |
1-(4-METHOXY-PHENYL)-PYRROLE-2,5-DIONE |
1081-17-0 | 95+% | 5g |
$165 | 2024-06-07 |
1-(4-methoxyphenyl)pyrrole-2,5-dione Related Literature
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1. Thermal 2,5-cycloaddition of N-arylmaleimides to phenolsDerek Bryce-Smith,Andrew Gilbert,Ian S. McColl,Paul Yianni J. Chem. Soc. Chem. Commun. 1984 951
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Quentin Lefebvre,Norbert Hoffmann,Magnus Rueping Chem. Commun. 2016 52 2493
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3. Thermal or Lewis acid-promoted electrocyclisation and hetero Diels–Alder cycloaddition of α,β-unsaturated (conjugated) carbodiimides: a facile synthesis of nitrogen-containing heterocyclesTakao Saito,Takahiro Ohkubo,Hideki Kuboki,Masayuki Maeda,Kensaku Tsuda,Takayuki Karakasa,Sadayoshi Satsumabayashi J. Chem. Soc. Perkin Trans. 1 1998 3065
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Jiayan Zhang,Min Liu,Min Huang,Hui Liu,Yingkun Yan,Xiaomei Zhang Org. Chem. Front. 2021 8 2268
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5. Kinetic and synthetic influences of water and solvent-free conditions on 1,3-dipolar cycloaddition reactions: the phthalazinium and pyridazinium dicyanomethanide 1,3-dipoles: surprisingly successful synthetic methodsRichard N. Butler,Anthony G. Coyne,William J. Cunningham,Luke A. Burke J. Chem. Soc. Perkin Trans. 2 2002 1807
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1081-17-0)1-(4-methoxyphenyl)pyrrole-2,5-dione

Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):264.0/444.0/875.0